Methyl indoline-2-carboxylate
Overview
Description
Synthesis Analysis
Methyl indoline-2-carboxylate can be synthesized using various methods. One metal-free strategy involves starting materials such as easily accessible 1,2-diaza-1,3-dienes and indoline 2-thione, under mild reaction conditions .
Molecular Structure Analysis
The molecular structure of Methyl indoline-2-carboxylate consists of an indole ring fused to a carboxylate group. The nitrogen lone electron pair in the indole participates in the aromatic ring, contributing to its biological properties .
Chemical Reactions Analysis
Methyl indoline-2-carboxylate has been shown to inhibit the production of β-amyloid, which is relevant in Alzheimer’s disease pathogenesis. It also inhibits ion exchange, melatonin synthesis, and aziridine production .
Scientific Research Applications
1. Proline Mimetic and Stable Secondary Structures Design
Methyl indoline-2-carboxylate has been investigated for its conformational properties, particularly as a proline mimetic. A study by Pollastrini et al. (2021) revealed that Methyl (S)-1-acetylindoline-2-carboxylate, both a mimetic of proline and phenylalanine, exhibits unique behavior in polar solvents, differing from proline's general preference for the trans isomer. This suggests its potential use in designing diverse secondary structures and new materials (Pollastrini et al., 2021).
2. Synthesis of Derivatives and Nitration Studies
Research has been conducted on the transformation of indoline-2-carboxylic acid into various derivatives. For instance, Lavrenov et al. (2002) synthesized methyl 5- and 6-nitroindole-2-carboxylates through the nitration of Indoline-2-carboxylic acid, yielding compounds with potential applications in various fields (Lavrenov et al., 2002).
3. Angiotensin Converting Enzyme Inhibitors
Methyl indoline-2-carboxylate derivatives have been explored for their medical applications, particularly as angiotensin-converting enzyme (ACE) inhibitors. Kim et al. (1983) synthesized compounds based on indoline-2-carboxylic acid to examine their ability to inhibit ACE and reduce blood pressure in rats, indicating potential therapeutic applications (Kim et al., 1983).
4. Photochemical Reactions and Irradiation Studies
The photochemical behavior of N-acylated methyl indoline derivatives has been studied, highlighting their potential in various chemical reactions and material synthesis. Winkler-Lardelli et al. (1973) investigated the irradiation of N-acylated methyl indoline derivatives, demonstrating diverse chemical transformations (Winkler-Lardelli et al., 1973).
5. Synthesis of Chiral Derivatives
The synthesis and characterization of chiral indoline derivatives from methyl indoline-2-carboxylate have been conducted, showcasing its versatility in the creation of complex organic compounds. Ning et al. (2012) synthesized two chiral indoline carboxylic acid derivatives from methyl indoline-2-carboxylate through a series of reactions, expanding the scope of indoline chemistry (Ning et al., 2012).
6. Anti-inflammatory Agents
Methyl indoline derivatives have been studied for their anti-inflammatory properties. Finkin-Groner et al. (2015) investigated methyl indoline-3-propionate and indoline-3-(3-aminopropyl) carbamates, finding their effectiveness in reducing lung injury and pro-inflammatory cytokines in mice (Finkin-Groner et al., 2015).
7. Total Synthesis of Indoline Alkaloids
Indoline alkaloids, with diverse structures and biological activities, have been synthesized using methyl indoline-2-carboxylate derivatives. Zhang et al. (2011) discuss strategies for the total synthesis of indoline alkaloids, highlighting the cyclopropanation of indoline derivatives as a key reaction (Zhang et al., 2011).
Future Directions
properties
IUPAC Name |
methyl 2,3-dihydro-1H-indole-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2/c1-13-10(12)9-6-7-4-2-3-5-8(7)11-9/h2-5,9,11H,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URORFKDEPJFPOV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CC2=CC=CC=C2N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50383299 | |
Record name | methyl indoline-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50383299 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl indoline-2-carboxylate | |
CAS RN |
59040-84-5, 96056-64-3 | |
Record name | Methyl indoline-2-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=59040-84-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | methyl indoline-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50383299 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1H-Indole-2-carboxylic acid, 2,3-dihydro-, methyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.123.480 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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